Cas no 878066-27-4 (6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
- 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-[[2-(3,4-dihydro-1(2H)-quinolinyl)-2-oxoethyl]thio]-1,5-dihydro-
-
- Inchi: 1S/C16H15N5O2S/c22-13(21-7-3-5-10-4-1-2-6-12(10)21)9-24-16-18-14-11(8-17-20-14)15(23)19-16/h1-2,4,6,8H,3,5,7,9H2,(H2,17,18,19,20,23)
- InChI Key: RHAYRYHCZMITMY-UHFFFAOYSA-N
- SMILES: C1(SCC(N2C3=C(C=CC=C3)CCC2)=O)NC(=O)C2C=NNC=2N=1
Experimental Properties
- Density: 1.58±0.1 g/cm3(Predicted)
- Boiling Point: 704.6±70.0 °C(Predicted)
- pka: 10?+-.0.20(Predicted)
6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2503-0024-2μmol |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-5μmol |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-10μmol |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-20μmol |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-1mg |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-2mg |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-3mg |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-4mg |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-5mg |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2503-0024-10mg |
6-{[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
878066-27-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
Introduction to Compound with CAS No. 878066-27-4 and Product Name: 6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
The compound with the CAS number 878066-27-4 and the product name 6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to the pyrazolo[3,4-d]pyrimidine class of heterocycles, which are well-known for their broad spectrum of biological activities.
One of the most striking aspects of this compound is its structural complexity. The presence of a 1,2,3,4-tetrahydroquinoline moiety linked to an ethylsulfanyl group at the 2-position of the pyrazolo[3,4-d]pyrimidine core introduces a high degree of conformational flexibility. This feature is particularly intriguing from a computational chemistry perspective, as it allows for multiple possible interactions with biological targets. Recent studies have utilized advanced molecular modeling techniques to predict the binding modes of this compound with various enzymes and receptors.
The pyrazolo[3,4-d]pyrimidine scaffold itself is renowned for its pharmacological properties. It has been extensively studied for its potential in treating a variety of diseases, including cancer and inflammatory disorders. The introduction of the 1,2,3,4-tetrahydroquinoline moiety in this compound not only enhances its binding affinity but also modulates its pharmacokinetic profile. This dual functionality makes it an attractive candidate for further development as a drug candidate.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that target specific pathways involved in disease progression. The compound in question has shown promise in preclinical studies as an inhibitor of several key enzymes implicated in cancer metabolism. Specifically, it has demonstrated inhibitory activity against enzymes such as thymidylate synthase (TS) and dihydropyrimidine dehydrogenase (DPD). These enzymes are critical in the synthesis of nucleotides essential for DNA replication and repair.
The significance of this compound is further underscored by its potential to overcome existing challenges in drug development. For instance, many current therapies suffer from issues related to drug resistance and toxicity. The unique structural features of this molecule may offer a solution by providing a novel mechanism of action that is less susceptible to resistance mechanisms. Additionally, its ability to modulate multiple targets simultaneously could lead to synergistic effects that enhance therapeutic efficacy.
From a synthetic chemistry standpoint, the preparation of this compound involves multi-step organic synthesis that showcases the ingenuity of modern chemical methodologies. The synthesis requires careful control over reaction conditions to ensure high yields and purity. Recent advances in catalytic processes have enabled more efficient routes to complex heterocycles like this one. These improvements not only reduce production costs but also minimize environmental impact.
The biological activity of this compound has been rigorously evaluated through various experimental assays. In vitro studies have revealed potent inhibitory effects on several cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary in vivo studies have shown promising results in animal models of cancer metastasis. These findings are particularly encouraging as they indicate that the compound can effectively reach target sites within the body and exert its therapeutic effects.
One area where this compound shows particular promise is in the treatment of metastatic cancers that have developed resistance to conventional therapies. Resistance often arises due to mutations in key signaling pathways or overexpression of transport proteins that pump out drugs from cells. The unique structure of this molecule allows it to interact with multiple targets within these pathways simultaneously, potentially circumventing resistance mechanisms.
The development of new drugs is often hampered by issues related to pharmacokinetics and bioavailability. However, preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties such as good solubility and stability under physiological conditions. These characteristics are crucial for ensuring that the drug reaches its target site at effective concentrations while minimizing side effects.
Another exciting aspect of this research is its interdisciplinary nature involving collaboration between chemists who design new molecules; biologists who study their interactions with biological systems; computational scientists who model these interactions at atomic resolution; and clinicians who translate these findings into effective treatments for patients worldwide.
The future directions for research on this compound are multifaceted but highly promising. Further optimization through structure-activity relationship studies may reveal even more potent derivatives with improved pharmacological profiles while maintaining or enhancing their selectivity towards specific disease-related targets.
878066-27-4 (6-{2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)